(E)-3-amino-3-(2,6-dimethylmorpholin-4-yl)prop-2-enenitrile

• IUPAC Name: (E)-3-amino-3-(2,6-dimethylmorpholin-4-yl)prop-2-enenitrile
• InChI: InChI=1S/C9H15N3O/c1-7-5-12(6-8(2)13-7)9(11)3-4-10/h3,7-8H,5-6,11H2,1-2H3/b9-3+
• InChI Key: IXLTVJLLPJEEEP-YCRREMRBSA-N
• Canonical SMILES: CC1CN(CC(O1)C)C(=CC#N)N
• Isomeric SMILES: CC1CN(CC(O1)C)/C(=C/C#N)/N
• Molecular Formula: C9H15N3O
• Molecular Weight: 181.23 g/mol

Description

(E)-3-amino-3-(2,6-dimethylmorpholin-4-yl)prop-2-enenitrile, also known as (E)-3-amino-3-(2,6-dimethylmorpholin-4-yl)prop-2-enenitrile or (E)-3-amino-3-(2,6-dimethylmorpholin-4-yl)prop-2-enenitrile, is an organic compound with a molecular structure of C9H17N3O. It is a colorless, odorless, crystalline solid with a melting point of 121-125°C. It is insoluble in water and soluble in organic solvents such as ethanol and methanol.

Mechanism of Action

The mechanism of action of (E)-3-amino-3-(2,6-dimethylmorpholin-4-yl)prop-2-enenitrile is not fully understood. However, it is believed that the compound acts as a ligand for metal ions, such as cobalt, nickel, and copper, and forms complexes with them. These complexes are then able to catalyze the formation of a variety of organic compounds.
Biochemical and Physiological Effects
(E)-3-amino-3-(2,6-dimethylmorpholin-4-yl)prop-2-enenitrile has not been studied extensively for its potential biochemical and physiological effects. However, due to its ability to form complexes with metal ions, it is possible that it could have an effect on the metabolism of these ions. Additionally, due to its potential use as a reagent and catalyst in organic synthesis, it is possible that it could have an effect on the metabolism of organic compounds.

Advantages and Limitations for Lab Experiments

(E)-3-amino-3-(2,6-dimethylmorpholin-4-yl)prop-2-enenitrile has several advantages for use in lab experiments. It is a colorless, odorless, crystalline solid with a melting point of 121-125°C, making it easy to handle and store. Additionally, it is insoluble in water and soluble in organic solvents such as ethanol and methanol, making it easy to use in a variety of laboratory experiments.
However, (E)-3-amino-3-(2,6-dimethylmorpholin-4-yl)prop-2-enenitrile also has some limitations. It is not very stable and can decompose under certain conditions, such as heat and light. Additionally, it can react with certain compounds, such as acids and bases, which can lead to the formation of unwanted byproducts.

Future Directions

There are several potential future directions for research on (E)-3-amino-3-(2,6-dimethylmorpholin-4-yl)prop-2-enenitrile. One potential direction is to further explore its potential use as a ligand for metal ions, such as cobalt, nickel, and copper, in order to study their catalytic properties. Additionally, further research could be done on its potential use as a reagent and catalyst in organic synthesis. Further research could also be done to explore its potential biochemical and physiological effects. Finally, research could also be done to explore its potential use

Scientific Research Applications

(E)-3-amino-3-(2,6-dimethylmorpholin-4-yl)prop-2-enenitrile has a wide range of applications in scientific research. It has been used as a ligand for the coordination of metal ions, such as cobalt, nickel, and copper, in order to study their catalytic properties. It has also been used as a building block for the synthesis of novel molecules with potential therapeutic applications. Additionally, (E)-3-amino-3-(2,6-dimethylmorpholin-4-yl)prop-2-enenitrile has been used as a reagent in organic synthesis and as a catalyst in the synthesis of organic compounds.